Cas no 39636-15-2 (1,3,4-Oxadiazol-2(3H)-one, 3-ethyl-5-(4-nitrophenyl)-)
39636-15-2 structure
Product Name:1,3,4-Oxadiazol-2(3H)-one, 3-ethyl-5-(4-nitrophenyl)-
CAS No:39636-15-2
MF:C10H9N3O4
MW:235.196161985397
CID:1510089
Update Time:2024-08-23
1,3,4-Oxadiazol-2(3H)-one, 3-ethyl-5-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3,4-Oxadiazol-2(3H)-one, 3-ethyl-5-(4-nitrophenyl)-
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- Inchi: 1S/C10H9N3O4/c1-2-12-10(14)17-9(11-12)7-3-5-8(6-4-7)13(15)16/h3-6H,2H2,1H3
- InChI Key: FMFQRJNQSYPCKH-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=C([N+]([O-])=O)C=C2)=NN(CC)C1=O
Computed Properties
- Exact Mass: 235.05937
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- Boiling Point: 342.3±44.0 °C(Predicted)
- PSA: 85.04
- pka: -3.12±0.20(Predicted)
1,3,4-Oxadiazol-2(3H)-one, 3-ethyl-5-(4-nitrophenyl)- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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